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Compound of Interest

Methyl 4-aminothiophene-3-
Compound Name:
carboxylate Hydrochloride

Cat. No. B057268

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties of Methyl
4-aminothiophene-3-carboxylate Hydrochloride (CAS Number: 39978-14-8), with a primary
focus on its melting point. This compound is a key intermediate in the synthesis of various
pharmaceutical agents, making a thorough understanding of its properties crucial for drug
development and quality control.

Core Physicochemical Data

Methyl 4-aminothiophene-3-carboxylate Hydrochloride is typically a brown powder.[1] Its
purity is commonly available at 298%.[2] A summary of its key physicochemical properties is
presented in the table below.
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Property Value References
CAS Number 39978-14-8 [2][3]
Molecular Formula CeHsCINO:2S [4]

Molecular Weight 193.65 g/mol [11[2]
Appearance Brown Powder [11[3]

Melting Point 199 - 204°C [1][3][4]1[5][6]
Boiling Point 295.9°C at 760 mmHg [1114]

Flash Point 132.8°C [11[4]

Melting Point Determination

The melting point of a substance is a critical physical property used for identification and purity
assessment. For Methyl 4-aminothiophene-3-carboxylate Hydrochloride, the reported
melting point generally falls within the range of 199-204°C.[1][3][4][5][€] Variations within this
range can be attributed to the purity of the sample and the methodology used for
determination.

Experimental Protocol for Melting Point Determination

The following is a generalized protocol for determining the melting point of Methyl 4-
aminothiophene-3-carboxylate Hydrochloride, based on standard laboratory techniques.

Apparatus:

» Melting point apparatus (e.g., open capillary melting point apparatus or a hot-stage
microscope)

o Capillary tubes (sealed at one end)
e Spatula

» Mortar and pestle (optional, for grinding coarse crystals)
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Procedure:

o Sample Preparation: Ensure the Methyl 4-aminothiophene-3-carboxylate Hydrochloride
sample is dry and finely powdered. If necessary, gently grind the crystals in a mortar and
pestle.

o Capillary Tube Loading: Pack the dry powder into a capillary tube to a height of 2-3 mm by
tapping the sealed end of the tube on a hard surface.

o Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point
apparatus.

e Heating:

o For an unknown sample, a rapid heating rate (approximately 10-20°C/min) can be used to
determine an approximate melting range.

o For a more precise measurement, a slower heating rate (1-2°C/min) is recommended,
starting from a temperature approximately 10-15°C below the expected melting point.

e Observation: Carefully observe the sample through the magnifying lens of the apparatus.

e Melting Range Recording: Record the temperature at which the first drop of liquid appears
(the beginning of melting) and the temperature at which the last solid crystal disappears (the
completion of melting). This range is the melting point of the sample.

o Cooling and Repetition: Allow the apparatus to cool sufficiently before performing a repeat
measurement to ensure accuracy.

Logical Workflow for Melting Point Verification

The following diagram illustrates a logical workflow for the determination and verification of the
melting point of Methyl 4-aminothiophene-3-carboxylate Hydrochloride.
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Data Analysis and Verification

Click to download full resolution via product page
Caption: Workflow for determining and verifying the melting point.

This comprehensive guide provides essential data and standardized procedures for the
handling and analysis of Methyl 4-aminothiophene-3-carboxylate Hydrochloride, which will
be of significant value to professionals in the fields of chemical research and pharmaceutical
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Physicochemical Characterization of
Methyl 4-aminothiophene-3-carboxylate Hydrochloride]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b057268#methyl-4-aminothiophene-3-
carboxylate-hydrochloride-melting-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b057268#methyl-4-aminothiophene-3-carboxylate-hydrochloride-melting-point
https://www.benchchem.com/product/b057268#methyl-4-aminothiophene-3-carboxylate-hydrochloride-melting-point
https://www.benchchem.com/product/b057268#methyl-4-aminothiophene-3-carboxylate-hydrochloride-melting-point
https://www.benchchem.com/product/b057268#methyl-4-aminothiophene-3-carboxylate-hydrochloride-melting-point
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b057268?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057268?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

